Cas no 2227823-91-6 (rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-bromophenol)

• Product Name: rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-bromophenol
• CAS No: 2227823-91-6
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5825559
• PubChem ID: 165671130
• Update Time: 2025-10-28

rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-bromophenol
• rac-3-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-2-bromophenol
• 2227823-91-6
• EN300-1904602

• Inchi： 1S/C12H16BrNO/c1-12(2)8(6-14)10(12)7-4-3-5-9(15)11(7)13/h3-5,8,10,15H,6,14H2,1-2H3/t8-,10-/m0/s1
• InChI Key： MVCIYVBRCWQZFE-WPRPVWTQSA-N
• SMILES： BrC1C(=CC=CC=1[C@H]1[C@H](CN)C1(C)C)O

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-bromophenol

Chemical Profile of rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-bromophenol (CAS No. 2227823-91-6)

Rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-bromophenol, identified by its CAS number 2227823-91-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in drug discovery and development. The presence of both bromine and amine substituents makes it a versatile intermediate for synthesizing more complex molecules, particularly in the context of medicinal chemistry.

The stereochemistry of rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-bromophenol is crucial to its chemical behavior and reactivity. The (1R,3R) configuration at the cyclopropyl ring imparts a specific three-dimensional arrangement that can influence how the molecule interacts with biological targets. This aspect has been a focal point in recent research, as understanding the relationship between stereochemistry and biological activity is essential for designing effective pharmaceuticals. Studies have shown that subtle changes in stereochemistry can significantly alter the pharmacological properties of a compound, making this molecule a valuable subject for further investigation.

In the realm of drug discovery, intermediates like rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-bromophenol serve as building blocks for more complex molecules. The bromine atom at the 2-position provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in synthesizing biaryl structures, which are prevalent in many bioactive compounds. The amine group also offers opportunities for derivatization, allowing chemists to introduce additional functionalities or link the compound to other molecular fragments.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-bromophenol. Techniques such as asymmetric synthesis and chiral resolution have been employed to isolate the desired enantiomerically pure form of the compound. These methods are critical for ensuring that the final drug candidates exhibit the desired pharmacological profile without unwanted side effects. The ability to produce enantiomerically pure compounds has revolutionized pharmaceutical development, allowing for greater control over their biological activity.

The potential applications of rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-bromophenol extend beyond mere intermediates in drug synthesis. Its unique structural features make it a candidate for exploring new chemical space in medicinal chemistry. Researchers are increasingly interested in leveraging such compounds to discover novel therapeutic agents targeting various diseases. The combination of bromine and amine functionalities provides a rich scaffold for designing molecules with tailored properties.

In conclusion, rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-bromophenol (CAS No. 2227823-91-6) represents a significant advancement in pharmaceutical chemistry. Its complex stereochemistry and versatile functional groups make it a valuable asset in drug discovery efforts. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to play an important role in the development of next-generation pharmaceuticals.